Cas no 306302-56-7 (3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(1H-indol-3-yl)methylidenepropanehydrazide)
3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(1H-indol-3-yl)methylidenepropanehydrazide Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(1H-indol-3-yl)methylidenepropanehydrazide
- 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-[(1E)-(1H-indol-3-yl)methylidene]propanehydrazide
- 306302-56-7
- (E)-N-((1H-indol-3-yl)methylene)-3-(3,5-dimethyl-1H-pyrazol-4-yl)propanehydrazide
- 1H-Pyrazole-4-propanoic acid, 3,5-dimethyl-, 2-(1H-indol-3-ylmethylene)hydrazide
-
- Inchi: 1S/C17H19N5O/c1-11-14(12(2)21-20-11)7-8-17(23)22-19-10-13-9-18-16-6-4-3-5-15(13)16/h3-6,9-10,18H,7-8H2,1-2H3,(H,20,21)(H,22,23)
- InChI Key: RKPYZPWPMVTGBB-UHFFFAOYSA-N
- SMILES: N1C(C)=C(CCC(NN=CC2C3=C(NC=2)C=CC=C3)=O)C(C)=N1
Computed Properties
- Exact Mass: 313.19026037g/mol
- Monoisotopic Mass: 313.19026037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 81.3Ų
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- pka: 13.56±0.46(Predicted)
3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(1H-indol-3-yl)methylidenepropanehydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1092-1175-2μmol |
3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-[(1E)-(1H-indol-3-yl)methylidene]propanehydrazide |
306302-56-7 | 90%+ | 2μmol |
$57.0 | 2023-08-20 | |
| Life Chemicals | F1092-1175-5μmol |
3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-[(1E)-(1H-indol-3-yl)methylidene]propanehydrazide |
306302-56-7 | 90%+ | 5μmol |
$63.0 | 2023-08-20 | |
| Life Chemicals | F1092-1175-10μmol |
3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-[(1E)-(1H-indol-3-yl)methylidene]propanehydrazide |
306302-56-7 | 90%+ | 10μmol |
$69.0 | 2023-08-20 | |
| Life Chemicals | F1092-1175-20μmol |
3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-[(1E)-(1H-indol-3-yl)methylidene]propanehydrazide |
306302-56-7 | 90%+ | 20μmol |
$79.0 | 2023-08-20 | |
| Life Chemicals | F1092-1175-1mg |
3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-[(1E)-(1H-indol-3-yl)methylidene]propanehydrazide |
306302-56-7 | 90%+ | 1mg |
$54.0 | 2023-08-20 | |
| Life Chemicals | F1092-1175-2mg |
3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-[(1E)-(1H-indol-3-yl)methylidene]propanehydrazide |
306302-56-7 | 90%+ | 2mg |
$59.0 | 2023-08-20 | |
| Life Chemicals | F1092-1175-3mg |
3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-[(1E)-(1H-indol-3-yl)methylidene]propanehydrazide |
306302-56-7 | 90%+ | 3mg |
$63.0 | 2023-08-20 | |
| Life Chemicals | F1092-1175-4mg |
3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-[(1E)-(1H-indol-3-yl)methylidene]propanehydrazide |
306302-56-7 | 90%+ | 4mg |
$66.0 | 2023-08-20 | |
| Life Chemicals | F1092-1175-5mg |
3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-[(1E)-(1H-indol-3-yl)methylidene]propanehydrazide |
306302-56-7 | 90%+ | 5mg |
$69.0 | 2023-08-20 | |
| Life Chemicals | F1092-1175-10mg |
3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-[(1E)-(1H-indol-3-yl)methylidene]propanehydrazide |
306302-56-7 | 90%+ | 10mg |
$79.0 | 2023-08-20 |
3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(1H-indol-3-yl)methylidenepropanehydrazide Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
Additional information on 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(1H-indol-3-yl)methylidenepropanehydrazide
Comprehensive Overview of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(1H-indol-3-yl)methylidenepropanehydrazide (CAS No. 306302-56-7)
3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(1H-indol-3-yl)methylidenepropanehydrazide (CAS No. 306302-56-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrazole and indole moieties, exhibits potential applications in the development of novel therapeutic agents. Researchers are particularly interested in its molecular structure and bioactivity, which make it a promising candidate for targeting specific biological pathways.
The compound's chemical structure combines a 3,5-dimethyl-1H-pyrazole ring with a 1H-indole derivative, linked via a hydrazide bridge. This configuration is often associated with enhanced binding affinity and selectivity in interactions with biological targets. Recent studies have explored its potential in modulating enzyme activity and receptor signaling, aligning with current trends in precision medicine and personalized therapeutics.
In the context of drug development, 306302-56-7 is being investigated for its role in addressing unmet medical needs. For instance, its indole component is known for its prevalence in natural products and pharmaceuticals, contributing to its bioavailability and metabolic stability. This aligns with the growing demand for small-molecule inhibitors and targeted therapies in oncology and neurology.
From a synthetic chemistry perspective, the compound's multi-step synthesis involves condensation reactions and hydrazide formation, which are topics of interest in organic synthesis communities. Researchers are also exploring its structure-activity relationships (SAR) to optimize its pharmacological properties. This is particularly relevant given the increasing focus on computational chemistry and AI-driven drug design, where such compounds are modeled for virtual screening.
The safety profile and toxicological data of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(1H-indol-3-yl)methylidenepropanehydrazide are still under investigation, but preliminary studies suggest it could be a valuable addition to the chemical toolbox for researchers. Its potential applications extend to biomarker discovery and diagnostic agents, reflecting the broader shift toward translational research.
As the scientific community continues to explore 306302-56-7, its relevance in high-throughput screening and fragment-based drug design is becoming increasingly apparent. The compound's versatility makes it a subject of interest in academic research and industrial R&D, particularly in the context of emerging diseases and drug resistance challenges.
In summary, 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(1H-indol-3-yl)methylidenepropanehydrazide represents a fascinating intersection of chemical innovation and biological relevance. Its study not only advances our understanding of molecular interactions but also contributes to the ongoing evolution of therapeutic strategies in modern medicine.
306302-56-7 (3-(3,5-dimethyl-1H-pyrazol-4-yl)-N'-(1E)-(1H-indol-3-yl)methylidenepropanehydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)